Cas no 1337657-80-3 (4-(azetidin-2-yl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol
• CAS No: 1337657-80-3
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5998035
• PubChem ID: 129997658
• Update Time: 2025-10-23

4-(azetidin-2-yl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol
• 1337657-80-3
• EN300-1913227

• Inchi： 1S/C10H12BrNO2/c1-14-10-4-6(8-2-3-12-8)7(11)5-9(10)13/h4-5,8,12-13H,2-3H2,1H3
• InChI Key： KSGUYFWXDRQQOA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1CCN1)OC)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol

Comprehensive Overview of 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1337657-80-3)

4-(azetidin-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1337657-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines an azetidine ring, a bromine substituent, and a methoxyphenol moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with current trends in targeted therapy development.

The azetidine ring in 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol is a four-membered nitrogen-containing heterocycle, which is increasingly explored in medicinal chemistry for its conformational rigidity and ability to improve pharmacokinetic properties. This structural motif is often associated with enhanced bioavailability and target selectivity, addressing common challenges in drug design. The presence of the bromine atom further enhances the compound's reactivity, enabling diverse functionalization strategies for structure-activity relationship (SAR) studies.

In recent years, the demand for heterocyclic compounds like 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol has surged, driven by advancements in catalysis and green chemistry. Researchers are actively investigating sustainable synthesis routes to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on green synthetic methodologies and atom economy, which are frequently searched topics in academic and industrial circles.

Another key area of interest is the compound's potential role in neurodegenerative disease research. The methoxyphenol group is known for its antioxidant properties, which could be leveraged in developing neuroprotective agents. With rising global concerns about Alzheimer's and Parkinson's diseases, this application has become a hot topic in scientific literature and public discourse. The compound's ability to modulate oxidative stress pathways makes it a promising candidate for further investigation.

From a technical perspective, 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol requires careful handling due to its sensitivity to light and moisture. Proper storage conditions, such as inert atmospheres and low temperatures, are critical to maintaining its stability. These practical considerations are often overlooked in preliminary research but are essential for reproducibility—a major focus in modern open science initiatives.

The compound's spectroscopic characterization, including NMR and mass spectrometry data, is well-documented, facilitating its identification and purity assessment. This transparency supports the broader scientific community's efforts to combat the reproducibility crisis, another highly searched topic in research forums. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic structure, further enriching the available data for potential applications.

In summary, 4-(azetidin-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1337657-80-3) represents a multifaceted compound with significant potential across multiple disciplines. Its structural complexity, combined with emerging applications in drug discovery and materials science, positions it as a valuable subject for ongoing research. As scientific inquiry continues to evolve, this compound will likely remain at the forefront of innovation in organic synthesis and therapeutic development.